2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(5-chloro-2-methoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO2/c1-16-12-5-2-8(13)6-10(12)11-4-3-9(15)7-14-11/h2-7,15H,1H3
• InChI Key: LWFQAIOYRDDIRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=NC=C(C=C2)O
• Molecular Formula: C12H10ClNO2
• DSSTOX Substance ID: DTXSID10692672
• Molecular Weight: 235.66 g/mol
• CAS RN: 1261910-37-5

Description

2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine (5-CMPH) is a chemical compound belonging to the class of pyridine compounds. It is a colorless, crystalline solid with a molecular weight of 199.6 g/mol. It has a melting point of 154-155°C and a boiling point of 310°C. 5-CMPH is widely used in the synthesis of other compounds, as well as in scientific research and laboratory experiments.

Mechanism of Action

2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95% acts as a catalyst in the reaction of 5-chloro-2-methoxyphenol with pyridine. The reaction involves the formation of an intermediate, which is then converted to the desired product. The reaction is catalyzed by the acid catalyst, which facilitates the formation of the desired product.
Biochemical and Physiological Effects
2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been observed to have anti-inflammatory and anti-bacterial effects, as well as antifungal and antiviral effects. It has also been observed to have anti-cancer effects and to be an inhibitor of certain enzymes.

Advantages and Limitations for Lab Experiments

The use of 2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is highly stable and has a long shelf life. Furthermore, it is non-toxic and does not have any adverse effects on humans or animals. However, it is not very soluble in water, which limits its use in some experiments.

Future Directions

The use of 2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95% in scientific research and laboratory experiments is likely to continue to increase in the future. There are several potential future directions for research involving 2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95%, such as the development of new synthetic methods for the production of compounds and the exploration of its potential therapeutic applications. Additionally, further research into the biochemical and physiological effects of 2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95% could lead to the development of new drugs and therapies.

Synthesis Methods

2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95% is synthesized by the reaction of 5-chloro-2-methoxyphenol with pyridine in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90°C for a period of 1-2 hours. The yield of the reaction is typically in the range of 95-97%.

Scientific Research Applications

2-(5-Chloro-2-methoxyphenyl)-5-hydroxypyridine, 95% is widely used in scientific research, particularly in the field of biochemistry. It is used as a reagent in the synthesis of various compounds, such as peptides, peptidomimetics, and other biologically active molecules. It is also used in the synthesis of drugs and other pharmaceuticals.